Cas no 2649074-22-4 (1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene
• CAS No: 2649074-22-4
• MF: C₁₁H₁₁F₂NOS
• MW: 243.272948503494
• CID: 6174335
• PubChem ID: 165630161
• Update Time: 2025-06-15

1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene
• 2649074-22-4
• 1-[(difluoromethyl)sulfanyl]-4-(2-isocyanatopropan-2-yl)benzene
• EN300-1952087

• Inchi： 1S/C11H11F2NOS/c1-11(2,14-7-15)8-3-5-9(6-4-8)16-10(12)13/h3-6,10H,1-2H3
• InChI Key： LQWLOJBHFWSFNB-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 243.05294147g/mol
• Monoisotopic Mass: 243.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene

Recent Advances in the Study of 1-(Difluoromethyl)sulfanyl-4-(2-Isocyanatopropan-2-yl)benzene (CAS: 2649074-22-4)

The compound 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene (CAS: 2649074-22-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the difluoromethylsulfanyl and isocyanate functional groups enables diverse chemical modifications, making it a valuable scaffold for the design of enzyme inhibitors and receptor modulators. Researchers have successfully employed this compound in the synthesis of small-molecule libraries for high-throughput screening against various disease targets.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene exhibit promising inhibitory effects against several kinases and proteases implicated in cancer and inflammatory diseases. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that optimized analogs of this compound showed nanomolar potency against the PI3K/mTOR signaling pathway, suggesting potential applications in oncology therapeutics.

The pharmacokinetic properties of 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene derivatives have also been investigated, with particular attention to their metabolic stability and membrane permeability. Recent in vitro and in vivo studies indicate that strategic modifications to the core structure can significantly improve oral bioavailability while maintaining target engagement. These findings underscore the compound's potential as a lead structure for further drug development.

From a mechanistic perspective, computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene derivatives and their biological targets. The difluoromethylsulfanyl moiety appears to play a critical role in forming favorable hydrophobic interactions with protein binding pockets, while the isocyanate group enables covalent modification of specific amino acid residues in certain enzyme targets.

Looking forward, researchers are exploring the application of 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs). Early-stage research suggests that this compound's unique chemical properties make it suitable for designing bifunctional molecules that can simultaneously bind to target proteins and E3 ubiquitin ligases.

In conclusion, 1-(difluoromethyl)sulfanyl-4-(2-isocyanatopropan-2-yl)benzene represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, particularly in the areas of oncology, inflammation, and targeted protein degradation. Future studies will likely focus on optimizing its pharmacological properties and expanding its utility as a versatile building block for drug development.